Cas no 1184155-18-7 (2-Chloro-1-2-(3-methoxyphenyl)pyrrolidin-1-ylethan-1-one)

• Product Name: 2-Chloro-1-2-(3-methoxyphenyl)pyrrolidin-1-ylethan-1-one
• CAS No: 1184155-18-7
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5734759
• PubChem ID: 50989220
• Update Time: 2023-11-22

2-Chloro-1-2-(3-methoxyphenyl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[2-(3-methoxyphenyl)pyrrolidin-1-yl]ethan-1-one
• AKOS010027741
• 2-chloro-1-[2-(3-methoxyphenyl)pyrrolidin-1-yl]ethanone
• 1184155-18-7
• EN300-47135
• Z561256184
• SCHEMBL21392838
• Ethanone, 2-chloro-1-[2-(3-methoxyphenyl)-1-pyrrolidinyl]-
• 2-Chloro-1-2-(3-methoxyphenyl)pyrrolidin-1-ylethan-1-one

• Inchi： 1S/C13H16ClNO2/c1-17-11-5-2-4-10(8-11)12-6-3-7-15(12)13(16)9-14/h2,4-5,8,12H,3,6-7,9H2,1H3
• InChI Key： ZQQWOJHESAIQJL-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 253.087
• Monoisotopic Mass: 253.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 406.0±45.0 °C(Predicted)
• pka: -1.66±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines